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Introduction

Navitoclax (formerly ABT-263) is a potent, orally bioavailable small-molecule inhibitor of the B-

cell lymphoma-2 (Bcl-2) family of anti-apoptotic proteins, specifically targeting Bcl-2, Bcl-xL,

and Bcl-w.[1] By mimicking the activity of pro-apoptotic BH3-only proteins, Navitoclax
displaces them from their binding to anti-apoptotic proteins, thereby triggering the intrinsic

apoptosis pathway.[2] This mechanism of action has made Navitoclax a valuable tool in

preclinical cancer research and studies on cellular senescence.

This document provides detailed application notes and protocols for the formulation and in vivo

administration of Navitoclax, intended to guide researchers in designing and executing their

studies.
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The following tables summarize common formulations and dosing regimens for Navitoclax in

murine models, compiled from various preclinical studies.

Table 1: Common Vehicle for Oral Administration of Navitoclax

Component Percentage by Volume Purpose

Phosal 50 PG 60%
Phospholipid-based solubilizer

and vehicle

PEG 400 30%
Co-solvent and viscosity

modifier

Ethanol (200 Proof) 10%
Co-solvent to aid initial

dissolution

Table 2: Example Dosing Regimens for Navitoclax in Mice

Dosage
(mg/kg)

Administration
Route

Frequency Vehicle Reference(s)

50 Oral Gavage Once daily

10% Ethanol,

30% PEG 400,

60% Phosal 50

PG

[1][3]

100 Oral Gavage Once daily

10% Ethanol,

30% PEG 400,

60% Phosal 50

PG

Experimental Protocols
Protocol 1: Preparation of Navitoclax Formulation for Oral Gavage

This protocol details the preparation of a Navitoclax solution at a concentration of 12.5 mg/mL,

suitable for a 50 mg/kg dose in a 20 g mouse (assuming a dosing volume of 100 µL).
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Materials:

Navitoclax (ABT-263) powder

Phosal 50 PG

Polyethylene glycol 400 (PEG 400)

Ethanol (200 proof, absolute)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Water bath or heating block set to 50-60°C

Sonicator

Vortex mixer

Pipettes and sterile tips

Procedure:

Calculate Required Volumes: Determine the total volume of the formulation needed for the

study. For example, to prepare 8 mL of the vehicle, you will need:

Phosal 50 PG: 4.8 mL (60%)

PEG 400: 2.4 mL (30%)

Ethanol: 0.8 mL (10%)

Weigh Navitoclax: Weigh the required amount of Navitoclax powder. To achieve a 12.5

mg/mL concentration in 8 mL of vehicle, you will need 100 mg of Navitoclax.

Initial Dissolution in Ethanol:

Add the 0.8 mL of ethanol to the conical tube containing the 100 mg of Navitoclax
powder.
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Vortex thoroughly to mix.[4]

Addition of Co-solvents:

Sequentially add 2.4 mL of PEG 400 and 4.8 mL of Phosal 50 PG to the mixture.[4]

Note: Phosal 50 PG and PEG 400 are viscous. Using a positive displacement pipette may

improve accuracy.[3]

Heating and Sonication:

Vortex the mixture vigorously.

Place the tube in a water bath or on a heating block set to 50-60°C.[3]

Intermittently vortex and sonicate the solution until the Navitoclax is completely dissolved.

This may take some time.[3]

Final Formulation:

Once fully dissolved, the solution should be a clear, yellowish, viscous liquid.

Allow the solution to cool to room temperature before use.

Storage:

Store the formulation in a tightly sealed container, protected from light, at room

temperature (20-22°C) for up to two weeks.[4] An amber or brown bottle is recommended.

[4]

Protocol 2: In Vivo Administration of Navitoclax by Oral Gavage

This protocol provides a general workflow for the daily administration of Navitoclax to mice.

Materials:

Prepared Navitoclax formulation (and a separate vehicle-only control)

Appropriately sized oral gavage needles (e.g., 20G, curved)
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Syringes (e.g., 1 mL)

Animal scale

Procedure:

Animal Preparation:

All animal procedures must be approved by the institution's Animal Care and Use

Committee.

Weigh each mouse daily before dosing to ensure accurate dose calculation.

Dose Calculation:

Calculate the volume of the Navitoclax formulation to be administered based on the

animal's weight and the desired dose. For a 50 mg/kg dose and a 12.5 mg/mL formulation,

a 20 g mouse would receive 0.08 mL (80 µL).

Administration:

Gently restrain the mouse.

Draw the calculated volume of the Navitoclax solution or vehicle control into a syringe

fitted with an oral gavage needle.

Carefully insert the gavage needle into the esophagus and deliver the solution directly into

the stomach.

Monitor the animal briefly after administration to ensure there are no adverse effects.

Treatment Schedule:

Administer Navitoclax or vehicle once daily for the duration of the study.[1] A common

treatment course is daily administration for 14 consecutive days.[1]

Monitoring:
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Monitor the animals daily for any signs of toxicity, such as weight loss, changes in

behavior, or ruffled fur. Thrombocytopenia (low platelet count) is a known on-target toxicity

of Navitoclax.[5]

Mandatory Visualizations
Navitoclax Mechanism of Action
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Navitoclax Mechanism of Action
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Caption: Navitoclax inhibits Bcl-2, Bcl-xL, and Bcl-w, leading to apoptosis.
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Experimental Workflow for In Vivo Navitoclax Study

Experimental Workflow for In Vivo Navitoclax Study
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Caption: Workflow for a typical in vivo study using Navitoclax.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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